![molecular formula C25H19N3O2 B2427173 1-(3,4-dimethylphenyl)-3-phenyl-1H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline CAS No. 901044-39-1](/img/structure/B2427173.png)
1-(3,4-dimethylphenyl)-3-phenyl-1H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline
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Description
1-(3,4-dimethylphenyl)-3-phenyl-1H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline, also known as DPQ, is a heterocyclic compound that has been the subject of much scientific research in recent years. DPQ is a synthetic compound that has been shown to have a wide range of biological activities, including anti-cancer properties, anti-inflammatory effects, and the ability to modulate the immune system. In
Scientific Research Applications
Photophysical Properties and Molecular Logic Switches
The amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline exhibit notable photophysical properties, including solvatochromism, acidochromism, and significant fluorescence in the solid state. These properties have facilitated their application in implementing molecular logic switches. The pH-dependent fluorescence of these compounds, particularly the N,N-dimethylamino derivative, can function as a multilevel logic gate, showcasing their potential in the development of advanced optical materials and sensors (Uchacz et al., 2016).
Synthesis and Cytotoxic Activity
Carboxamide derivatives of benzo[b][1,6]naphthyridines, closely related to the chemical structure , have been synthesized and tested for their cytotoxic activities against various cancer cell lines. These compounds have shown potent cytotoxicity, with some demonstrating IC(50) values less than 10 nM, indicating their potential as anticancer agents (Deady et al., 2003).
Optical and Electroluminescent Properties
The optical and electroluminescent properties of 4-(p-N,N-diarylphenyl)substituted 1H-pyrazolo[3,4-b]quinolines have been explored, revealing the possibility of tuning emission in the visible spectral range with varied substituents. These studies suggest the compounds' potential in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices (Danel et al., 2009).
Reversible Quenching of Fluorescence by Protonation
Investigations into the reversible quenching of fluorescence from pyrazolo[3,4-b]quinoline derivatives by protonation have been conducted. These studies provide insights into the dynamic and static quenching mechanisms, highlighting the compounds' potential in fluorescence-based applications and sensors (Mu et al., 2010).
properties
IUPAC Name |
3-(3,4-dimethylphenyl)-5-phenyl-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2(6),4,7,9,11(15)-hexaene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O2/c1-15-8-9-18(10-16(15)2)28-25-19-11-22-23(30-14-29-22)12-21(19)26-13-20(25)24(27-28)17-6-4-3-5-7-17/h3-13H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYQRQEUQWJQIEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=NC4=CC5=C(C=C43)OCO5)C(=N2)C6=CC=CC=C6)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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